Cas no 1344467-22-6 ((2S)-4-2-fluoro-3-(trifluoromethyl)phenylbutan-2-amine)

• Product Name: (2S)-4-2-fluoro-3-(trifluoromethyl)phenylbutan-2-amine
• CAS No: 1344467-22-6
• MF: C₁₁H₁₃F₄N
• MW: 235.221236944199
• CID: 5939621
• PubChem ID: 165720547
• Update Time: 2025-10-15

(2S)-4-2-fluoro-3-(trifluoromethyl)phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-2-fluoro-3-(trifluoromethyl)phenylbutan-2-amine
• EN300-1939082
• 1344467-22-6
• (2S)-4-[2-fluoro-3-(trifluoromethyl)phenyl]butan-2-amine

• Inchi： 1S/C11H13F4N/c1-7(16)5-6-8-3-2-4-9(10(8)12)11(13,14)15/h2-4,7H,5-6,16H2,1H3/t7-/m0/s1
• InChI Key： JRVDYRXEMIGSKG-ZETCQYMHSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1CC[C@H](C)N

Computed Properties

• Exact Mass: 235.09841207g/mol
• Monoisotopic Mass: 235.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-2-fluoro-3-(trifluoromethyl)phenylbutan-2-amine

Comprehensive Overview of (2S)-4-2-fluoro-3-(trifluoromethyl)phenylbutan-2-amine (CAS No. 1344467-22-6)

(2S)-4-2-fluoro-3-(trifluoromethyl)phenylbutan-2-amine (CAS No. 1344467-22-6) is a chiral amine compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a fluoro and trifluoromethyl substituent on the phenyl ring, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting central nervous system (CNS) disorders and metabolic diseases. The stereochemistry of the (2S) configuration also plays a critical role in its biological activity, aligning with the growing demand for enantiomerically pure compounds in modern therapeutics.

The compound's CAS number 1344467-22-6 is a key identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and databases. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such structurally complex molecules. For instance, machine learning models often use fluorinated compounds like this to predict bioavailability and binding affinity. This aligns with frequent search queries such as "fluorinated amines in drug development" and "chiral building blocks for pharmaceuticals", reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, (2S)-4-2-fluoro-3-(trifluoromethyl)phenylbutan-2-amine is synthesized through asymmetric catalysis or resolution techniques, which are hot topics in green chemistry and sustainable synthesis. The incorporation of fluorine atoms enhances metabolic stability and lipophilicity, addressing common challenges in drug design. These properties resonate with industry searches like "improving drug half-life with fluorination" and "role of trifluoromethyl groups in medicinal chemistry". Additionally, the compound's potential as a precursor for PET imaging agents has sparked interest in diagnostic applications.

Regulatory and safety profiles of CAS 1344467-22-6 are rigorously documented, complying with global standards like REACH and ICH guidelines. Its non-hazardous classification under normal handling conditions makes it accessible for academic and industrial labs. Discussions on platforms like ResearchGate often focus on its scalable synthesis and patent landscape, addressing FAQs such as "how to handle fluorinated intermediates safely". The compound's stability under ambient conditions further supports its utility in high-throughput screening.

In summary, (2S)-4-2-fluoro-3-(trifluoromethyl)phenylbutan-2-amine represents a convergence of chiral chemistry, fluorine technology, and drug discovery innovation. Its versatility answers pressing questions in personalized medicine and targeted therapy, making it a focal point for future research. As the scientific community explores new synthetic routes and biological targets, this compound is poised to remain a topic of significant interest.